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Compound of Interest

Compound Name: SAR107375

Cat. No.: B12374944 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

minimizing environmental impact. This document provides a comprehensive guide to the

proper disposal procedures for SAR107375, a potent, orally active inhibitor of thrombin and

factor Xa.[1] Adherence to these guidelines is crucial for maintaining laboratory safety and

regulatory compliance.

Chemical and Physical Properties
A summary of the key properties of SAR107375 is presented below. This information is

essential for a comprehensive understanding of the compound's characteristics for safe

handling and disposal.

Property Value

CAS Number 1184300-63-7

Molecular Formula C24H30ClN5O5S2

Molecular Weight 568.11 g/mol

Density (Predicted) 1.402 ± 0.06 g/cm3

pKa (Predicted) 8.89 ± 0.50

(Data sourced from available chemical information)[1]
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Experimental Protocol: Safe Disposal of SAR107375
The following protocol outlines the necessary steps for the safe disposal of SAR107375. This

procedure is based on general best practices for the disposal of laboratory chemical waste and

should be performed in conjunction with your institution's specific environmental health and

safety (EHS) guidelines.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Designated hazardous waste container, properly labeled.

Inert absorbent material (e.g., vermiculite, sand).

Sealable waste bags.

Procedure:

Personal Protective Equipment (PPE): Before handling SAR107375, ensure you are wearing

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[2][3][4]

[5]

Waste Segregation:

Solid Waste: Collect any solid SAR107375 waste, including contaminated consumables

(e.g., weighing paper, pipette tips), in a designated, leak-proof hazardous waste container.

[6][7] This container should be clearly labeled with "Hazardous Waste" and the chemical

name "SAR107375".

Liquid Waste: If SAR107375 is in a solution, it should be collected in a separate,

compatible, and clearly labeled hazardous liquid waste container. Do not mix with other

incompatible waste streams.[8][9]

Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container to prevent physical injury.[10]
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Container Management:

Ensure waste containers are kept closed when not in use.[6]

Do not overfill containers; leave at least 10% headspace to allow for expansion.[7]

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[2][8]

Spill Management:

In case of a spill, immediately alert others in the vicinity.

Contain the spill using an inert absorbent material.

Carefully collect the absorbent material and any contaminated debris and place it in the

designated solid hazardous waste container.

Clean the spill area in accordance with your laboratory's established procedures.

Final Disposal:

Arrange for the collection of the hazardous waste containers by your institution's EHS

department or a licensed hazardous waste disposal contractor.[2][8]

Ensure all required waste disposal forms are completed accurately.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the SAR107375 disposal process, from

initial handling to final disposal.
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Caption: Workflow for the proper disposal of SAR107375.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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